Cas no 2228162-00-1 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid)

3-(3-Bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid is a brominated pyrazole derivative with a carboxyl functional group, offering versatility as an intermediate in organic synthesis. Its structure combines a reactive bromine substituent with a sterically hindered propanoic acid moiety, making it useful for further functionalization in pharmaceutical and agrochemical applications. The 1-methylpyrazole core enhances stability, while the 2,2-dimethylpropanoic acid group contributes to controlled reactivity. This compound is particularly valuable in cross-coupling reactions and as a building block for heterocyclic frameworks. Its well-defined molecular architecture ensures consistent performance in synthetic pathways requiring precise bromine substitution.
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid structure
2228162-00-1 structure
Product Name:3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid
CAS No:2228162-00-1
MF:C9H13BrN2O2
MW:261.115721464157
CID:6585929
PubChem ID:165643097
Update Time:2025-11-01

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid
    • 2228162-00-1
    • EN300-1921865
    • Inchi: 1S/C9H13BrN2O2/c1-9(2,8(13)14)5-6-4-7(10)11-12(6)3/h4H,5H2,1-3H3,(H,13,14)
    • InChI Key: HDLJMNOFCSRHOJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CC(C(=O)O)(C)C)N(C)N=1

Computed Properties

  • Exact Mass: 260.01604g/mol
  • Monoisotopic Mass: 260.01604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.1Ų

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid Pricemore >>

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Additional information on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 2228162-00-1)

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 2228162-00-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, which combines a 1-methyl-1H-pyrazole core with a 2,2-dimethylpropanoic acid side chain. The presence of the bromo substituent at the 3-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to the development of novel antimicrobial agents or herbicides. The compound's CAS number 2228162-00-1 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis. Scientists are exploring eco-friendly methods to produce brominated pyrazoles, minimizing hazardous byproducts. Additionally, the compound's structural versatility aligns with the pharmaceutical industry's focus on fragment-based drug design, where small molecular fragments are optimized for target binding.

The 2,2-dimethylpropanoic acid moiety in 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid contributes to its stability and solubility, which are critical for formulation development. This feature is particularly relevant in the context of drug delivery systems, where improving bioavailability is a major challenge. Recent studies have also investigated its potential as a ligand in metal-organic frameworks (MOFs), a hot topic in materials science.

From an analytical perspective, advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing CAS No. 2228162-00-1. These methods help confirm the compound's purity and structural integrity, which are vital for reproducibility in research. The bromo group also facilitates further functionalization via cross-coupling reactions, a popular strategy in medicinal chemistry.

In agrochemical applications, 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid is being studied for its role in developing next-generation pesticides with lower environmental impact. Its pyrazole backbone is known to interact with biological targets in pests, offering a pathway to more selective and less toxic alternatives. This aligns with global initiatives to reduce reliance on traditional organophosphate pesticides.

As the scientific community continues to explore CAS No. 2228162-00-1, its commercial availability from specialty chemical suppliers has expanded. Researchers often inquire about synthetic protocols and scaling-up procedures for this compound, highlighting its practical relevance. Furthermore, computational studies using molecular docking and QSAR modeling are shedding light on its potential interactions with biological targets.

In conclusion, 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid represents a compelling case study in the intersection of organic synthesis, pharmaceutical innovation, and agrochemical advancement. Its CAS number 2228162-00-1 serves as a gateway to a wealth of research opportunities, from small-molecule therapeutics to sustainable agriculture. As methodologies evolve, this compound is poised to play an increasingly prominent role in addressing contemporary scientific challenges.

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